Cas no 51887-56-0 (Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]-)

• Product Name: Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]-
• CAS No: 51887-56-0
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 370109
• PubChem ID: 104001
• Update Time: 2025-04-19

Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]-
• 2-methoxy-5-(methylsulfamoyl)benzoic acid
• 2-methoxy-5-[(methylamino)sulfonyl]Benzoic acid
• 2-methoxy-5-[(methylamino)sulphonyl]benzoic acid
• 2-Methoxy-5-((methylamino)sulphonyl)benzoic acid
• EINECS 257-494-8
• NS00032366
• 51887-56-0
• 2-methoxy-5-(N-methylsulfamoyl)benzoic acid
• SCHEMBL3878089
• starbld0044727
• DTXSID60199843
• 2-Methoxy-5-methylsulfamoyl-benzoic acid
• BB 0241089
• AKOS005175400
• VS-10621

• Inchi： 1S/C9H11NO5S/c1-10-16(13,14)6-3-4-8(15-2)7(5-6)9(11)12/h3-5,10H,1-2H3,(H,11,12)
• InChI Key： TWDGNKWWKCGFNH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)OC)(NC)(=O)=O

Computed Properties

• Exact Mass: 245.03583
• Monoisotopic Mass: 245.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 444.1±55.0 °C at 760 mmHg
• Flash Point: 222.4±31.5 °C
• Refractive Index: 1.552
• PSA: 92.7
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Benzoic acid,2-methoxy-5-[(methylamino)sulfonyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)